Cas no 2229516-41-8 (2-(aminooxy)methyl-6-bromo-4-chlorophenol)

• Product Name: 2-(aminooxy)methyl-6-bromo-4-chlorophenol
• CAS No: 2229516-41-8
• MF: C₇H₇BrClNO₂
• MW: 252.492980241776
• CID: 6352558
• PubChem ID: 165669528
• Update Time: 2025-05-20

2-(aminooxy)methyl-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)methyl-6-bromo-4-chlorophenol
• EN300-1922561
• 2-[(aminooxy)methyl]-6-bromo-4-chlorophenol
• 2229516-41-8

• Inchi： 1S/C7H7BrClNO2/c8-6-2-5(9)1-4(3-12-10)7(6)11/h1-2,11H,3,10H2
• InChI Key： CDWSUJVLGAWXJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CON)Cl

Computed Properties

• Exact Mass: 250.93487g/mol
• Monoisotopic Mass: 250.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminooxy)methyl-6-bromo-4-chlorophenol

Compound 2-(aminooxy)methyl-6-bromo-4-chlorophenol (CAS No. 2229516-41-8)

Compound 2-(aminooxy)methyl-6-bromo-4-chlorophenol, identified by the CAS registry number 2229516-41-8, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenol ring substituted with bromine and chlorine atoms at the 6 and 4 positions, respectively, along with an aminooxy methyl group at the 2 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

The synthesis of 2-(aminooxy)methyl-6-bromo-4-chlorophenol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its increasing demand in both academic and industrial settings. Researchers have explored various strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize its synthesis.

In terms of physical properties, compound 2-(aminooxy)methyl-6-bromo-4-chlorophenol exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions, including those requiring polar aprotic solvents or high thermal stability.

The applications of CAS No. 2229516-41-8 are diverse and span across multiple disciplines. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants, where its unique functional groups contribute to enhanced biological activity.

In addition to pharmaceutical applications, compound 2-(aminooxy)methyl-6-bromo-4-chlorophenol finds utility in agrochemicals, particularly as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo various functional group transformations makes it a versatile building block in combinatorial chemistry.

Recent research has also focused on the environmental impact of this compound. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, further investigation is required to fully understand its ecological footprint. Regulatory agencies are increasingly emphasizing the need for sustainable practices in chemical manufacturing, prompting researchers to explore greener synthesis routes for this compound.

The growing interest in CAS No. 2229516-41-8 can be attributed to its role as a key intermediate in the development of advanced materials. For instance, it has been employed in the synthesis of novel polymers with tailored electronic properties, which hold promise for applications in electronics and optoelectronics.

In conclusion, compound 2-(aminooxy)methyl-6-bromo-4-chlorophenol (CAS No. 2229516-41-8) is a multifaceted organic compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methods and application areas, underscores its importance as a valuable tool in modern chemistry and pharmacology.